Cas no 964-08-9 (2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide)
2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-(phenylmethyl)-, 1,1-dioxide is a benzothiadiazine derivative characterized by its sulfone and phenylmethyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a precursor or intermediate in the synthesis of biologically active molecules. Its structural features, including the sulfone moiety, may contribute to enhanced stability and reactivity in targeted applications. The compound's well-defined molecular architecture allows for precise modifications, making it a valuable candidate for exploratory studies in medicinal chemistry and crop protection. Analytical methods confirm its high purity, ensuring reliability in research and development settings.
964-08-9 structure
Product Name:2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide
CAS No:964-08-9
MF:C14H12N2O3S
MW:288.321681976318
CID:803141
PubChem ID:8721673
Update Time:2025-06-09
2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide
- 4-benzyl-1,1-dioxo-1λ<sup>6</sup>,2,4-benzothiadiazin-3-one
- 4-BENZYL-2H-1,2,4-BENZOTHIADIAZIN-3(4H)-ON-1,1-DIOXIDE
- 4-benzyl-1,1-dioxo-1
- 4-Benzyl-2H-1,2,4-benzothiadiazin-3(4H)-on-1,1
- 4-Benzyl-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-on-1,1-dioxid
- 4-Benzyl-3-oxo-3,4-dihydro-1,2,4-benzothiadiazin-1,1-dioxid
- 4-benzyl-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-one
- 2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-,1,1-dioxide
- A845586
- CCG-199020
- 964-08-9
- DTXSID70429224
- 1,1-dioxo-4-(phenylmethyl)-1$l^{6},2,4-benzothiadiazin-3-one
- 1,1-bis(oxidanylidene)-4-(phenylmethyl)-1$l^{6},2,4-benzothiadiazin-3-one
- 4-benzyl-2h-1,2,4-benzothiadiazin-3(4h)-one-1,1-dioxide
- MFCD08540341
- 4-Benzyl-1lambda~6~,2,4-benzothiadiazine-1,1,3(2H,4H)-trione
- 4-benzyl-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-one
-
- MDL： MFCD08540341
- Inchi： 1S/C14H12N2O3S/c17-14-15-20(18,19)13-9-5-4-8-12(13)16(14)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,15,17)
- InChI Key： AXSIIVGAOIWSJU-UHFFFAOYSA-N
- SMILES： S1(C2C=CC=CC=2N(C(N1)=O)CC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 288.05700
- Monoisotopic Mass: 288.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.9A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.8
Experimental Properties
- Density: 1.408
- Refractive Index: 1.655
- PSA: 74.86000
- LogP: 3.57970
2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A670827-1g |
4-Benzyl-2H-1,2,4-benzothiadiazin-3(4H)-on-1,1-dioxide |
964-08-9 | 95+% | 1g |
$617.0 | 2024-04-16 |
2H-1,2,4-Benzothiadiazin-3(4H)-one,4-(phenylmethyl)-, 1,1-dioxide Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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